WAY-170523

• Molecular Formula: C33H31N3O7S
• Molecular Weight: 613.7 g/mol
• InChI: InChI=1S/C33H31N3O7S/c1-22-18-23(2)31(28(19-22)32(37)35-39)36(21-24-8-4-3-5-9-24)44(40,41)27-14-12-26(13-15-27)42-17-16-34-33(38)30-20-25-10-6-7-11-29(25)43-30/h3-15,18-20,39H,16-17,21H2,1-2H3,(H,34,38)(H,35,37)
• InChIKey: FARMEEAGJWMFSZ-UHFFFAOYSA-N

WAY-170523: Selective MMP-13 Inhibitor for Cardiac and Oncology Research

WAY-170523 (CAS 307002-73-9) is a synthetic small-molecule inhibitor belonging to the sulfonamide hydroxamate class, designed through a structure-based approach combining NMR spectroscopy and computer-aided molecular design to achieve potent and selective inhibition of matrix metalloproteinase-13 (MMP-13; collagenase-3) [1]. This compound was engineered by merging the selectivity-conferring S1′ pocket-binding features of the weak lead CL-82198 with the potency scaffold of a broad-spectrum MMP inhibitor, resulting in a molecule that exhibits an IC50 of 17 nM for MMP-13 with pronounced selectivity over related MMP family members . WAY-170523 is utilized in preclinical research settings as a chemical probe to dissect MMP-13-dependent pathways in osteoarthritis, cardiac dysfunction, and tumor invasion models .

Selective MMP-13 inhibition for pathway-specific studies

Isoform-selectivity assay context over MMP-1/9

Reported in vivo cardiac model-response fit

Cancer invasion and ECM remodeling research support

• [1] Chen JM, Nelson FC, Levin JI, Mobilio D, Moy FJ, Nilakantan R, Zask A, Powers R. Structure-based design of a novel, potent, and selective inhibitor for MMP-13 utilizing NMR spectroscopy and computer-aided molecular design. J Am Chem Soc. 2000;122(40):9648-9654. View Source

Selectivity of WAY-170523 vs. Broad-Spectrum MMP Inhibitors

Generic substitution with broad-spectrum MMP inhibitors (e.g., Marimastat, Batimastat) or even alternative MMP-13-selective probes introduces unacceptable scientific variability due to fundamental differences in selectivity profiles, potency thresholds, and validated biological outcomes. The MMP family exhibits high structural homology within catalytic domains, yet the S1′ pocket depth and shape vary substantially among isoforms; broad-spectrum inhibitors lack the S1′ pocket discrimination required to isolate MMP-13-specific effects, confounding mechanistic interpretation [1]. Even among MMP-13-selective inhibitors, critical parameters differ: WAY-170523 demonstrates a selectivity window of >5800-fold over MMP-1 and 56-fold over MMP-9, whereas comparator compounds may exhibit different off-target inhibition signatures that alter experimental results when substituted without revalidation . Furthermore, in vivo efficacy in specific disease models has been empirically established for WAY-170523 at defined dosing regimens, and substitution with another MMP-13 inhibitor—even one with comparable in vitro potency—cannot guarantee equivalent pharmacokinetic behavior, tissue distribution, or functional outcome in the same experimental system without repeating full dose-ranging and endpoint validation studies [2].

WAY-170523 Selective MMP-13 inhibitor

Pan-MMP Inhibitor (e.g., Marimastat) Broad-spectrum MMP-1/2/9/13 inhibitor

Broad MMP-1/2/9 inhibition may obscure MMP-13-specific cardiac remodeling signals.

WAY-170523 In vivo cardiac functional rescue documented

Pan-MMP Inhibitor Off-target MMP effects may confound phenotype attribution

Phenotype may not be assignable to MMP-13 alone; model-response context may differ.

• [1] Chen JM, Nelson FC, Levin JI, Mobilio D, Moy FJ, Nilakantan R, Zask A, Powers R. Structure-based design of a novel, potent, and selective inhibitor for MMP-13 utilizing NMR spectroscopy and computer-aided molecular design. J Am Chem Soc. 2000;122(40):9648-9654. View Source
• [2] Jaffré F, Friedman AE, Hu Z, Mackman N, Blaxall BC. β-adrenergic receptor stimulation transactivates protease-activated receptor 1 via matrix metalloproteinase 13 in cardiac cells. Circulation. 2012;125(24):2993-3003. View Source

Quantitative Comparison: WAY-170523 vs. Alternatives

Potency Advantage Over Structural Precursor CL-82198

WAY-170523 demonstrates a selectivity profile that differentiates it from broad-spectrum MMP inhibitors which potently inhibit multiple MMP isoforms. Against the same panel of MMP family enzymes, WAY-170523 exhibits highly preferential inhibition of MMP-13 (IC50 = 17 nM) with >5800-fold selectivity over MMP-1 (IC50 >10,000 nM), 56-fold selectivity over MMP-9 (IC50 = 945 nM), and >500-fold selectivity over TACE (IC50 >1,000 nM) . In contrast, broad-spectrum MMP inhibitors such as Marimastat inhibit MMP-1, MMP-2, MMP-7, MMP-9, and MMP-13 with IC50 values in the low nanomolar range (typically 1-20 nM across isoforms), exhibiting negligible isoform discrimination [1].

Potency vs CL-82198

Head-to-head

IC50 17 nM vs 10 µM (588-fold difference)

Supports MMP-13 target engagement assay context

Structure-based refinement over precursor; recombinant enzyme assay

Evidence Dimension	Fold-selectivity for MMP-13 over MMP-1
Target Compound Data	>5800-fold
Comparator Or Baseline	Marimastat: ~2- to 10-fold across MMP isoforms
Quantified Difference	>580-fold greater selectivity
Conditions	Enzymatic inhibition assays using recombinant human MMP catalytic domains

Why This Matters

This selectivity profile is critical for experiments where MMP-1 or MMP-9 inhibition would confound interpretation of MMP-13-specific biological functions, enabling procurement decisions that minimize off-target liability in mechanistic studies.

• [1] Whittaker M, Floyd CD, Brown P, Gearing AJH. Design and therapeutic application of matrix metalloproteinase inhibitors. Chem Rev. 1999;99(9):2735-2776. View Source

Selectivity Advantage Over Marimastat

WAY-170523 was rationally designed by combining the selectivity-conferring structural features of the HTS lead CL-82198 with potency-enhancing elements from a nonselective MMP inhibitor scaffold. WAY-170523 exhibits an IC50 of 17 nM for MMP-13, representing an approximately 588-fold improvement in potency compared to CL-82198, which inhibits MMP-13 with an IC50 of 10 μM (10,000 nM) [1]. Both compounds maintain complete selectivity over MMP-1, MMP-9, and TACE, but WAY-170523 achieves this selectivity at therapeutically and experimentally accessible nanomolar concentrations, whereas CL-82198 requires micromolar concentrations that may introduce nonspecific cellular effects .

Selectivity vs Marimastat

Data to verify

>5800-fold over MMP-1; Marimastat non-selective

Supports MMP-13-specific pathway interpretation

Cross-study comparison; independent validation advised

Evidence Dimension	MMP-13 inhibitory potency (IC50)
Target Compound Data	17 nM
Comparator Or Baseline	CL-82198: 10 μM (10,000 nM)
Quantified Difference	~588-fold more potent
Conditions	Recombinant human MMP-13 catalytic domain enzymatic assay

Why This Matters

This potency improvement directly translates to lower compound consumption per experiment, reduced solvent exposure in cell-based assays, and the ability to achieve full target engagement at concentrations that minimize off-target pharmacology, all of which inform procurement economics and experimental design.

• [1] Chen JM, Nelson FC, Levin JI, Mobilio D, Moy FJ, Nilakantan R, Zask A, Powers R. Structure-based design of a novel, potent, and selective inhibitor for MMP-13 utilizing NMR spectroscopy and computer-aided molecular design. J Am Chem Soc. 2000;122(40):9648-9654. View Source

In Vivo Efficacy Validation in Heart Failure

In a murine model of isoproterenol (ISO)-induced cardiac dysfunction, daily intraperitoneal administration of WAY-170523 (dose not explicitly specified in abstracted data but administered concurrently with ISO infusion) completely abolished the ISO-dependent increase in left ventricular systolic diameter and preserved cardiac function without modifying the hypertrophic response [1]. In a separate study employing a pancreatic ductal adenocarcinoma (PDAC) tumor necrosis model, WAY-170523 (iMMP13 #1) demonstrated significant attenuation of gemcitabine-induced tumor necrosis when combined with anti-CD40 therapy, with quantified necrosis percentage reduction observed relative to gemcitabine plus anti-CD40 alone [2]. Notably, a structurally distinct MMP-13 inhibitor, DB04760 (CAS 544678-85-5), exhibits a more potent in vitro IC50 of 8 nM for MMP-13 but lacks the same body of peer-reviewed in vivo functional validation in cardiac or tumor models ; its reported applications are primarily limited to osteoclastogenesis and neurotoxicity contexts, with no overlapping in vivo disease model data that would permit direct substitution without extensive revalidation [3].

In vivo cardiac rescue

Head-to-head

Abolished ISO-induced LV dilation; preserved function

Supports cardiac model-response context

Phenotype mirrors MMP-13 KO model; ISO mouse model

Evidence Dimension	Validated in vivo functional outcome (ISO-induced cardiac dysfunction model)
Target Compound Data	Complete abolition of LV systolic diameter increase; preserved cardiac function
Comparator Or Baseline	DB04760: No published data in cardiac dysfunction models
Quantified Difference	Qualitative difference: validated vs. unvalidated in this disease context
Conditions	WT mice, ISO infusion (7 days), daily i.p. WAY-170523; echocardiographic assessment

Why This Matters

Procurement of WAY-170523 is supported by peer-reviewed in vivo efficacy data in disease-relevant models, reducing experimental risk compared to alternative MMP-13 inhibitors that lack equivalent validation, thereby justifying selection for cardiac or oncology research applications.

• [1] Jaffré F, Friedman AE, Hu Z, Mackman N, Blaxall BC. β-adrenergic receptor stimulation transactivates protease-activated receptor 1 via matrix metalloproteinase 13 in cardiac cells. Circulation. 2012;125(24):2993-3003. View Source
• [2] Long KB, et al. CD40 agonist improves gemcitabine efficacy in PDAC. Figure 6: Effect of MMP13 specific inhibitors on tumor necrosis. View Source
• [3] TargetMol. DB04760 product page: MMP-13 inhibitor with IC50 of 8 nM; reduces paclitaxel neurotoxicity. View Source

Inhibition of ERK1/2 Phosphorylation and Cancer Cell Invasion

WAY-170523 functionally attenuates ERK1/2 phosphorylation and inhibits the invasion of PC-3 prostate cancer cells, establishing a direct mechanistic link between MMP-13 inhibition and modulation of a key oncogenic signaling pathway . While the MMP-13 inhibitor CL-82198 binds to the S1′ pocket of MMP-13 with high selectivity, published data do not demonstrate equivalent ERK1/2 pathway modulation or PC-3 invasion inhibition at the micromolar concentrations required for its activity . This functional readout at the signaling pathway level provides an additional layer of validation for WAY-170523 beyond simple enzymatic inhibition, confirming that target engagement translates into biologically meaningful downstream effects at pharmacologically achievable concentrations .

Cancer cell invasion

Class-level

Attenuated ERK1/2 phosphorylation & PC-3 invasion

Reported cell-model response context

Class-level inference; confirm target engagement in target cell lines

Evidence Dimension	ERK1/2 phosphorylation attenuation and PC-3 cell invasion inhibition
Target Compound Data	Direct attenuation of ERK1/2 phosphorylation; inhibition of PC-3 invasion (nanomolar range)
Comparator Or Baseline	CL-82198: No reported ERK1/2 modulation or PC-3 invasion data
Quantified Difference	Qualitative difference: functional pathway validation present vs. absent
Conditions	PC-3 prostate cancer cell line; ERK1/2 phosphorylation assessed by immunoblotting

Why This Matters

For researchers investigating MMP-13-dependent signaling in cancer biology, procurement of WAY-170523 offers the advantage of a compound with established functional pathway validation, reducing the need for preliminary mechanistic characterization and enabling more direct experimental progression.

MMP-9 Selectivity Differentiation: WAY-170523 versus Dual MMP-9/MMP-13 Inhibitors

WAY-170523 inhibits MMP-13 with an IC50 of 17 nM and exhibits 56-fold selectivity over MMP-9 (IC50 = 945 nM) . This selectivity profile contrasts sharply with dual MMP-9/MMP-13 inhibitors such as MMP-9/MMP-13 Inhibitor I, which potently inhibits both enzymes with IC50 values of 0.9 nM for each, offering no isoform discrimination . The 56-fold selectivity window of WAY-170523 allows researchers to attribute observed biological effects primarily to MMP-13 inhibition rather than confounding MMP-9 activity, which is particularly important given the distinct and sometimes opposing roles of these two gelatinases/collagenases in tissue remodeling, inflammation, and tumor progression [1].

Evidence Dimension	MMP-9 selectivity (IC50 ratio MMP-9 / MMP-13)
Target Compound Data	56-fold (945 nM / 17 nM)
Comparator Or Baseline	MMP-9/MMP-13 Inhibitor I: ~1-fold (0.9 nM / 0.9 nM)
Quantified Difference	>50-fold greater selectivity for MMP-13 over MMP-9
Conditions	Recombinant human MMP-13 and MMP-9 enzymatic inhibition assays

Why This Matters

For research applications requiring unambiguous attribution of phenotype to MMP-13 rather than MMP-9, WAY-170523 provides a cleaner pharmacological tool than dual inhibitors, enabling more definitive mechanistic conclusions and justifying its selection for MMP-13-specific pathway interrogation.

• [1] TargetMol. MMP-9/MMP-13 Inhibitor I product page: Dual MMP-9 and MMP-13 inhibitor with IC50 of 0.9 nM. View Source

In Vivo Efficacy in Tumor Necrosis Model: WAY-170523 Direct Comparative Data

In a preclinical pancreatic ductal adenocarcinoma (PDAC) model, the effect of WAY-170523 (designated iMMP13 #1) on gemcitabine-induced tumor necrosis was directly compared to a broad-spectrum MMP inhibitor (Actinonin) and a second MMP-13 specific inhibitor (iMMP13 #2, CAS 544678-85-5) [1]. Mice treated with anti-CD40 followed by gemcitabine five days later exhibited increased tumor necrosis; co-administration of WAY-170523 attenuated this necrosis, with quantification demonstrating a statistically significant reduction (P<0.01 for Actinonin; P<0.001 for iMMP13 #2; WAY-170523 also showed significant attenuation as depicted in the figure) relative to anti-CD40 plus gemcitabine alone [2]. This study provides head-to-head comparative data in the same experimental system, demonstrating that WAY-170523 functionally modulates MMP-13-dependent tumor necrosis in an immunocompetent in vivo setting, a validation not available for many alternative MMP-13 inhibitors .

Evidence Dimension	Attenuation of gemcitabine-induced tumor necrosis in PDAC model
Target Compound Data	Significant attenuation (P<0.05 or greater as per figure annotation)
Comparator Or Baseline	Anti-CD40 + gemcitabine alone (baseline necrosis); Actinonin (broad-spectrum MMPi); iMMP13 #2 (alternative MMP-13 inhibitor)
Quantified Difference	Quantified reduction in tumor necrosis percentage; exact fold-change from figure data
Conditions	Murine PDAC model; anti-CD40 day 0; gemcitabine day 5; MMP inhibitors co-administered; necrosis quantified 1 day post-gemcitabine

Why This Matters

This direct comparative in vivo evidence provides a procurement-grade justification for selecting WAY-170523 over other MMP-13 inhibitors in oncology research, as it is one of the few MMP-13 probes with peer-reviewed, head-to-head functional data in a disease-relevant tumor model.

• [1] Long KB, et al. CD40 agonist improves gemcitabine efficacy in PDAC. Figure 6F: Effect of MMP13 specific inhibitors (iMMP13 #1 = WAY-170523) on tumor necrosis. View Source
• [2] Long KB, et al. CD40 agonist improves gemcitabine efficacy in PDAC. J Clin Invest. 2016;126(4):1357-1372. View Source

Recommended Applications of WAY-170523

MMP-13 Signaling in Cardiac Fibroblasts and Cardiomyocytes

Researchers investigating the role of MMP-13 in β-adrenergic receptor-mediated cardiac remodeling and dysfunction should select WAY-170523 based on peer-reviewed evidence demonstrating that daily intraperitoneal administration completely abolishes isoproterenol-induced increases in left ventricular systolic diameter and preserves cardiac function in murine models [1]. This validated in vivo efficacy, combined with the compound's >5800-fold selectivity over MMP-1 and 56-fold selectivity over MMP-9, ensures that observed cardioprotective effects can be confidently attributed to MMP-13 inhibition rather than off-target MMP activity .

MMP-13 in Tumor Invasion and Metastasis

Investigators studying MMP-13-dependent tumor cell invasion, particularly in prostate cancer, should procure WAY-170523 for its established ability to inhibit PC-3 cell invasion and directly attenuate ERK1/2 phosphorylation at nanomolar concentrations [1]. Unlike predecessor compounds such as CL-82198, which lack functional pathway validation data, WAY-170523 provides a characterized tool for linking MMP-13 enzymatic inhibition to downstream oncogenic signaling modulation, streamlining experimental workflows in cancer biology research .

MMP-13 vs. MMP-9 Phenotype Differentiation in Inflammatory Disease

For research programs evaluating the intersection of MMP-13 activity with immunotherapy responses in pancreatic cancer, WAY-170523 is distinguished by direct comparative in vivo data demonstrating its ability to attenuate gemcitabine-induced tumor necrosis when combined with CD40 agonist therapy [1]. This peer-reviewed evidence positions WAY-170523 as a preferred chemical probe over alternative MMP-13 inhibitors that lack equivalent validation in immunocompetent tumor models, thereby reducing experimental risk and enabling more definitive conclusions regarding MMP-13's role in therapy-induced tumor necrosis .

Osteoarthritis and Cartilage Degradation Research Requiring High Selectivity Over MMP-1

Researchers focusing on MMP-13 as the primary collagenase responsible for type II collagen degradation in articular cartilage during osteoarthritis should select WAY-170523 for its exceptional >5800-fold selectivity over MMP-1 [1]. This selectivity window is critical because MMP-1 (collagenase-1) shares overlapping substrate specificity with MMP-13, and its inadvertent inhibition by less selective compounds would confound interpretation of cartilage degradation assays and chondrocyte biology experiments. WAY-170523's validated selectivity profile enables clean attribution of protective effects to MMP-13 inhibition .

Application

Selection Property

Validation Focus

Cardiac fibroblast & cardiomyocyte MMP-13 signaling studies

MMP-13 selectivity over MMP-1/9; in vivo cardiac model response

Verify MMP-13-specific inhibition and cardiac function preservation in ISO-challenged mice

Tumor invasion & metastasis mechanistic studies

MMP-13 inhibition correlates with reduced pERK and invasion in cell models

Confirm ERK1/2 phosphorylation attenuation and invasion inhibition in target cancer lines

MMP-13 vs. MMP-9 phenotype differentiation in inflammatory models

Wide selectivity window between MMP-13 and MMP-9

Validate MMP-13 inhibition without significant MMP-9 cross-inhibition in arthritis models

• [1] Jaffré F, Friedman AE, Hu Z, Mackman N, Blaxall BC. β-adrenergic receptor stimulation transactivates protease-activated receptor 1 via matrix metalloproteinase 13 in cardiac cells. Circulation. 2012;125(24):2993-3003. View Source